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Compound of Interest

Compound Name: Praxinor

Cat. No.: B1232935

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Praxinor, a pharmaceutical compound, within a research and development setting. Adherence
to these procedures is critical to ensure personnel safety, environmental protection, and
regulatory compliance. Praxinor is composed of the active ingredients theodrenaline
hydrochloride and cafedrine hydrochloride, which are sympathomimetic amines, and various
excipients.

Hazard Identification and Waste Classification

Praxinor and its active components are classified as hazardous pharmaceutical waste.
Theodrenaline hydrochloride and cafedrine hydrochloride are potent sympathomimetic amines
that can have significant cardiovascular and neurological effects. Improper disposal can lead to
environmental contamination and potential for misuse.

Key Hazards:

o Theodrenaline Hydrochloride: May cause irritation if it comes into contact with the skin, eyes,
or is inhaled.

o Cafedrine Hydrochloride: Harmful if swallowed or inhaled.

e Environmental: Active pharmaceutical ingredients can be harmful to aquatic life.
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All waste containing Praxinor, including unused product, contaminated labware, and personal

protective equipment (PPE), must be segregated as hazardous pharmaceutical waste.

Quantitative Data on Praxinor Components

Component Role Quantity per Tablet = CAS Number
Theodrenaline ) .

) Active Ingredient 5mg 13460-23-6
Hydrochloride
Cafedrine ) ]

] Active Ingredient 100 mg 58166-82-8
Hydrochloride
Lactose Excipient Not specified 63-42-3
Dextrin, white Excipient Not specified 9004-53-9
Silicon dioxide o -

] Excipient Not specified 7631-86-9
(Aerosil 200)
Edetic acid Excipient Not specified 60-00-4
Tragacanth Excipient Not specified 9000-65-1
Corn starch Excipient Not specified 9005-25-8
Talc Excipient Not specified 14807-96-6
Magnesium stearate Excipient Not specified 557-04-0
Polyacrylate ) - )
) ) Coating Not specified Not available

dispersion 30%
Titanium dioxide Coating Not specified 13463-67-7

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of Praxinor and

associated waste.

Segregation and Collection
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» Designated Waste Containers: All Praxinor waste must be collected in clearly labeled,
dedicated hazardous waste containers. These containers should be black for hazardous
pharmaceutical waste, as is common practice.[1]

o Solid Waste: Unused or expired tablets, contaminated labware (e.qg., vials, pipette tips), and
contaminated PPE (gloves, lab coats) should be placed directly into the designated solid
hazardous waste container. Do not crush tablets.[2]

» Liquid Waste: Solutions containing Praxinor should be collected in a separate, sealed, and
clearly labeled liquid hazardous waste container.

o Sharps: Any sharps contaminated with Praxinor, such as needles or broken glass, must be
disposed of in a puncture-resistant sharps container that is also labeled as hazardous
pharmaceutical waste.

Storage

» Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from general laboratory traffic.

e Ensure containers are kept closed except when adding waste.

« Do not mix Praxinor waste with other chemical waste streams unless explicitly approved by
your institution's Environmental Health and Safety (EHS) department.

Final Disposal

» Contact EHS: Once the hazardous waste container is full, contact your institution's EHS
department to arrange for pickup and disposal.

e Licensed Waste Contractor: The disposal of Praxinor waste must be handled by a licensed
hazardous waste contractor.[3]

« Incineration: The recommended method of disposal for this type of pharmaceutical waste is
high-temperature incineration at a permitted facility.[1][4]

e Do Not Dispose Down the Drain: Under no circumstances should Praxinor or its solutions
be disposed of down the sanitary sewer.[1][5] This can lead to significant environmental
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contamination.
Spill Management Protocol
In the event of a spill of Praxinor powder or solutions, follow these steps:
o Evacuate and Secure: Alert personnel in the immediate area and restrict access to the spill.

e Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, gloves,
and safety goggles. For larger spills of the powder, respiratory protection may be necessary.

e Containment and Cleanup:

o Solid Spills: Carefully sweep or vacuum the spilled powder, avoiding dust generation.
Place the collected material into a labeled hazardous waste container.

o Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).[3]
Scoop the contaminated absorbent into a hazardous waste container.

o Decontamination: Clean the spill area with a suitable detergent and water. All cleaning
materials must also be disposed of as hazardous waste.

¢ Reporting: Report the spill to your laboratory supervisor and EHS department immediately.

Logical Workflow for Praxinor Disposal
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Caption: Workflow for the safe disposal of Praxinor waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Praxinor: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232935#praxinor-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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